Cas no 2227905-69-1 (N,N-dimethyl-5-(2S)-oxiran-2-ylpyridin-2-amine)

• Product Name: N,N-dimethyl-5-(2S)-oxiran-2-ylpyridin-2-amine
• CAS No: 2227905-69-1
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 6330399
• PubChem ID: 165686275
• Update Time: 2025-10-30

N,N-dimethyl-5-(2S)-oxiran-2-ylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-5-(2S)-oxiran-2-ylpyridin-2-amine
• EN300-1761464
• N,N-dimethyl-5-[(2S)-oxiran-2-yl]pyridin-2-amine
• 2227905-69-1

• Inchi： 1S/C9H12N2O/c1-11(2)9-4-3-7(5-10-9)8-6-12-8/h3-5,8H,6H2,1-2H3/t8-/m1/s1
• InChI Key： CGUYSOUXBMSJJN-MRVPVSSYSA-N
• SMILES： O1C[C@@H]1C1C=NC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 28.7Ų

Additional information on N,N-dimethyl-5-(2S)-oxiran-2-ylpyridin-2-amine

Recent Advances in the Study of N,N-dimethyl-5-(2S)-oxiran-2-ylpyridin-2-amine (CAS: 2227905-69-1)

N,N-dimethyl-5-(2S)-oxiran-2-ylpyridin-2-amine (CAS: 2227905-69-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

The compound's unique structure, featuring an epoxide ring and a dimethylamino-substituted pyridine moiety, has drawn attention for its reactivity and potential to interact with biological targets. Recent synthetic efforts have optimized the preparation of N,N-dimethyl-5-(2S)-oxiran-2-ylpyridin-2-amine, achieving higher yields and enantiomeric purity, which is critical for its application in drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity.

In vitro and in vivo studies have explored the biological activity of N,N-dimethyl-5-(2S)-oxiran-2-ylpyridin-2-amine, particularly its role as a covalent inhibitor. The epoxide group is known to react with nucleophilic residues in target proteins, making it a promising candidate for irreversible inhibition. Recent research has identified potential targets in oncology and infectious diseases, where the compound's mechanism of action could be leveraged to develop new treatments. For instance, preliminary data suggest activity against specific kinases and viral proteases, though further validation is required.

Pharmacokinetic and toxicological evaluations of N,N-dimethyl-5-(2S)-oxiran-2-ylpyridin-2-amine are ongoing, with early results indicating favorable absorption and distribution profiles. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being utilized to guide the design of derivatives with improved efficacy and safety profiles.

The compound's potential extends beyond therapeutic applications. Recent investigations have explored its use as a chemical probe to study enzyme mechanisms and protein-ligand interactions. Its ability to form stable covalent adducts with proteins makes it a valuable tool for target identification and validation in chemical biology research.

In conclusion, N,N-dimethyl-5-(2S)-oxiran-2-ylpyridin-2-amine (CAS: 2227905-69-1) represents a versatile and promising compound in medicinal chemistry. Continued research into its synthesis, biological activity, and therapeutic potential is expected to yield significant advancements in drug discovery and chemical biology. Future studies should focus on elucidating its precise mechanisms of action and expanding its applications in targeted therapies.